Cas no 99548-57-9 (2-(4-Bromo-3-methoxyphenyl)acetic acid)

• Product Name: 2-(4-Bromo-3-methoxyphenyl)acetic acid
• CAS No: 99548-57-9
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• CID: 2121223
• PubChem ID: 2752994
• Update Time: 2024-10-25

2-(4-Bromo-3-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-methoxyphenyl)acetic acid
• (4-Bromo-3-methoxyphenyl)acetic acid
• Benzeneacetic acid, 4-bromo-3-methoxy-
• XAELQZLYEDCMJI-UHFFFAOYSA-N
• 4-BROMO-3-METHOXYPHENYLACETIC ACID
• MFCD01846086
• SCHEMBL14894169
• DTXSID501293465
• ZDA54857
• AKOS004907985
• 99548-57-9
• CS-0226669
• BS-33451
• 2-(4-bromo-3-methoxyphenyl)aceticacid
• DA-00029
• Z1269221903
• 4-Bromo-3-methoxybenzeneacetic acid
• EN300-172433
• 2-(4-Bromo-3-methoxyphenyl)acetic acid

• Inchi： 1S/C9H9BrO3/c1-13-8-4-6(5-9(11)12)2-3-7(8)10/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： XAELQZLYEDCMJI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)CC(=O)O

Computed Properties

• Exact Mass: 243.97351g/mol
• Monoisotopic Mass: 243.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles